Cas no 1361724-35-7 (2,3-Bis(3,5-dichlorophenyl)-6-chloropyridine)

• Product Name: 2,3-Bis(3,5-dichlorophenyl)-6-chloropyridine
• CAS No: 1361724-35-7
• MF: C₁₇H₈Cl₅N
• MW: 403.517119407654
• CID: 4926944
• Update Time: 2025-05-22

2,3-Bis(3,5-dichlorophenyl)-6-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(3,5-dichlorophenyl)-6-chloropyridine

• Inchi： 1S/C17H8Cl5N/c18-11-3-9(4-12(19)7-11)15-1-2-16(22)23-17(15)10-5-13(20)8-14(21)6-10/h1-8H
• InChI Key： WXLCJUACUOZBHI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=C(C=C(C=2)Cl)Cl)C(C2C=C(C=C(C=2)Cl)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 7.6
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(3,5-dichlorophenyl)-6-chloropyridine

2,3-Bis(3,5-Dichlorophenyl)-6-Chloropyridine: A Comprehensive Overview

2,3-Bis(3,5-Dichlorophenyl)-6-Chloropyridine is a highly specialized organic compound with the CAS number 1361724-35-7. This compound belongs to the class of pyridine derivatives and is characterized by its unique structure, which includes two 3,5-dichlorophenyl groups attached to the 2 and 3 positions of a pyridine ring, with an additional chlorine atom at the 6 position. The compound's structure endows it with distinct chemical and physical properties that make it a subject of interest in various scientific and industrial applications.

The synthesis of 2,3-Bis(3,5-Dichlorophenyl)-6-Chloropyridine involves advanced organic chemistry techniques. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. Researchers have explored the use of transition metal catalysts and novel reaction conditions to streamline the production process. These advancements not only improve the efficiency of synthesis but also contribute to the sustainability of chemical manufacturing practices.

One of the most significant applications of 2,3-Bis(3,5-Dichlorophenyl)-6-Chloropyridine lies in its role as an intermediate in pharmaceutical chemistry. The compound serves as a building block for constructing complex molecular frameworks with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. Recent research has highlighted its potential in developing novel drugs targeting chronic inflammatory diseases and oxidative stress-related disorders.

In addition to its pharmaceutical applications, 2,3-Bis(3,5-Dichlorophenyl)-6-Chloropyridine has also found utility in agrochemicals. Its ability to interact with biological systems makes it a candidate for developing pesticides and fungicides. Scientists have explored its efficacy against various plant pathogens and pests under controlled laboratory conditions. The results indicate promising activity, particularly in protecting crops from fungal infections without causing significant harm to non-target organisms.

The physical properties of 2,3-Bis(3,5-Dichlorophenyl)-6-Chloropyridine are well-documented. It is a crystalline solid with a melting point of approximately 180°C and a boiling point around 400°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical reactions requiring precise control over solubility and reactivity.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 2,3-Bis(3,5-Dichlorophenyl)-6-Chloropyridine with high accuracy. Using density functional theory (DFT) calculations, scientists have determined its frontier molecular orbitals (FMOs) and reactivity indices. These insights are crucial for understanding its behavior in chemical reactions and designing new compounds based on its structure.

The environmental impact of 2,3-Bis(3,5-Dichlorophenyl)-6-Chloropyridine has also been a topic of recent research. Studies have assessed its biodegradability under aerobic and anaerobic conditions. Results suggest that while the compound is relatively stable under ambient conditions, it undergoes slow degradation in the presence of microorganisms. This information is vital for evaluating its long-term environmental fate and ensuring sustainable practices in its production and use.

In conclusion, 2,3-Bis(3,5-Dichlorophenyl)-6-Chloropyridine is a versatile compound with diverse applications across multiple disciplines. Its unique structure provides a foundation for exploring innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new aspects of its properties and potential uses, this compound remains at the forefront of scientific inquiry.